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Compound of Interest

Compound Name: Erianin

Cat. No.: B049306 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Erianin, a bibenzyl compound extracted from Dendrobium chrysotoxum Lindl, is

noted for its potential anticancer properties.[1][2] However, it is also classified as a hazardous

substance, making adherence to strict disposal protocols essential to mitigate risks to both

personnel and the environment. This guide provides a comprehensive operational and disposal

plan for Erianin.

Immediate Safety and Hazard Information
Erianin is categorized as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[3] Therefore, preventing its release into the environment is a critical aspect of its

disposal. All personnel handling Erianin must wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All work with

Erianin should be conducted in a well-ventilated area or under a chemical fume hood.

In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present and easy to do so. Seek prompt medical attention.[3]

Skin Contact: Rinse the skin thoroughly with plenty of water and remove contaminated

clothing.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b049306?utm_src=pdf-interest
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6628150/
https://pubmed.ncbi.nlm.nih.gov/39605083/
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23055.html
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23055.html
https://dcchemicals.com/msds/MSDS_DC23055.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Quantitative Data Summary
The following table summarizes key hazard information for Erianin.

Property Value Source

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

Hazard Statement(s)

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

Precautionary Statement(s)
P264, P270, P273, P301 +

P312, P330, P391, P501

Molecular Formula C18H22O5

Molecular Weight 318.36 g/mol

Standard Disposal Protocol
The primary directive for the disposal of Erianin is to manage it as hazardous waste. Under no

circumstances should Erianin or its solutions be disposed of down the drain. The disposal

must be conducted through a licensed professional waste disposal service in accordance with

all applicable local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Waste Segregation: Collect all waste containing Erianin, including the pure compound,

solutions, and any contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a
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designated and compatible hazardous waste container. Do not mix Erianin waste with other

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) office.

Container Labeling: The waste container must be clearly and accurately labeled as

"Hazardous Waste" and include the full chemical name "Erianin" along with any other

components in the waste stream.

Container Management: Keep the hazardous waste container securely sealed at all times,

except when adding waste. Store the container in a designated, well-ventilated, and secure

satellite accumulation area.

Waste Pickup and Disposal: Follow your institution's established procedures for the pickup

and disposal of hazardous waste, which typically involves contacting the EHS department.

Accidental Spill Management
In the event of an Erianin spill, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

Ensure Personal Safety: Evacuate all non-essential personnel from the immediate area and

ensure you are wearing the appropriate PPE.

Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent

material to create a dike around the spill area.

Absorb the Spill: Cover the spill with a non-combustible, absorbent material such as sand or

vermiculite.

Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,

labeled hazardous waste container. Avoid creating dust.

Decontaminate the Area: Clean the spill area and any contaminated equipment. All cleanup

materials must also be disposed of as hazardous waste.

Experimental Workflow for Erianin Disposal
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The following diagram outlines the general workflow for the proper disposal of Erianin waste in

a laboratory setting.
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Caption: General workflow for the proper disposal of Erianin waste.

Erianin's Biological Activity: ROS/JNK Signaling
Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body-img
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Erianin has been shown to induce apoptosis and autophagy in cancer cells through the

activation of the ROS/JNK signaling pathway. Understanding such mechanisms is crucial for

the drug development professionals in our audience. The diagram below illustrates this

signaling cascade.
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Caption: Erianin-induced ROS/JNK signaling pathway in cancer cells.

By adhering to these guidelines, laboratories can ensure the safe handling and disposal of

Erianin, fostering a culture of safety and regulatory compliance, thereby protecting both

laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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